Thalidomide-5-O-C5-NH2 hydrochloride

• Molecular Formula: C18H22ClN3O5
• Molecular Weight: 395.8 g/mol
• InChI: InChI=1S/C18H21N3O5.ClH/c19-8-2-1-3-9-26-11-4-5-12-13(10-11)18(25)21(17(12)24)14-6-7-15(22)20-16(14)23;/h4-5,10,14H,1-3,6-9,19H2,(H,20,22,23);1H
• InChIKey: SOARARVJMPMSOU-UHFFFAOYSA-N

Challenge: Variability in PROTAC linker chemistry directly impacts degradation efficiency (DC50), permeability, and ternary complex formation. Solution: Thalidomide-5-O-C5-NH2 hydrochloride is a validated E3 ligase ligand-linker conjugate. - **Proven Utility**: Enables PARP1 degrader SK-575 (DC50 = 0.051 nM) and CDK9 degrader THAL-SNS-032 (DC50 < 250 nM). - **Chemical Handle**: Terminal primary amine (as HCl salt) for convergent conjugation to target-protein ligands. - **Property**: C5 alkyl linker offers specific lipophilicity/flexibility vs. PEG or shorter chains. Available for R&D procurement.

Thalidomide-5-O-C5-NH2 HCl: CRBN Ligand-Linker Conjugate

Thalidomide-5-O-C5-NH2 hydrochloride (CAS: 2761385-94-6) is a synthetic ligand-linker conjugate designed for targeted protein degradation (TPD) applications . This compound integrates a thalidomide-derived cereblon (CRBN) E3 ubiquitin ligase binder with a five-carbon (pentyl) alkyl chain linker terminating in a primary amine (-NH₂) moiety . The hydrochloride (HCl) salt form enhances aqueous solubility and physicochemical stability, positioning it as a functionalized building block for proteolysis-targeting chimera (PROTAC) assembly . As a member of the immunomodulatory imide drug (IMiD)-derived ligand class, its primary utility lies in enabling the recruitment of CRBN to target proteins of interest (POIs) for ubiquitin-mediated proteasomal degradation [1].

PROTAC degrader assembly: modular CRBN-recruiting ligand-linker intermediate with a reactive terminal amine for covalent conjugation to target-binding ligands

C5 amine handle: pentyl linker provides defined spacing; hydrochloride salt enhances handling and solubility in conjugation workflows

CRBN-ligand conjugate: thalidomide-5-O pharmacophore enables cereblon-dependent ubiquitination for targeted protein degradation studies

• [1] A double-edged sword of neo-substrate degradation in PROTACs. ScienceDirect, 2025. View Source

Substitution Risks: Thalidomide-5-O-C5-NH2 HCl

In PROTAC development, the E3 ligase ligand and the target protein binder must be connected by a linker of precise length, flexibility, and exit vector geometry to achieve productive ternary complex formation [1]. Simple, unfunctionalized thalidomide lacks the necessary reactive handle for covalent linker attachment, rendering it synthetically inert for PROTAC conjugation. Hydroxyl-functionalized intermediates, such as Thalidomide-5-OH (Kd ~250 nM for CRBN ), provide an attachment point but require an additional chemical step to install a linker, thereby increasing synthetic complexity, reducing overall yield, and limiting modularity . Furthermore, SAR studies indicate that the exit vector from the thalidomide moiety (e.g., 5-O vs. 4-position) and linker length directly influence degradation potency [2]. Consequently, substituting Thalidomide-5-O-C5-NH2 hydrochloride with a generic precursor or a linker of mismatched length introduces significant variability in PROTAC efficiency, undermining both experimental reproducibility and the quantitative assessment of structure-activity relationships (SAR).

Linker length mismatch

A C4 or PEG-based linker analogue may alter ternary complex geometry and degradation behavior; direct swap requires experimental validation.

Analogue permeability shift

Even minor linker modifications can change cellular permeability and degradation selectivity; class-level assumptions are not sufficient.

IMiD stability context

Thalidomide-based PROTACs may exhibit limited stability in cell culture media; each analogue requires empirical stability assessment.

• [1] Rishfi M, Krols S, Martens F, et al. Targeted AURKA degradation: Towards new therapeutic agents for neuroblastoma. Eur J Med Chem, 2023, 247, 115033. View Source
• [2] ProteomeXchange Consortium. PXD040391: SAR study of MK-5108-derived PROTACs against AURKA. View Source

Thalidomide-5-O-C5-NH2 HCl: Key Differentiators

C5 vs. C4 Linker Length

In a structure-activity relationship (SAR) study of MK-5108-derived PROTACs targeting AURKA, PROTACs utilizing a thalidomide ligand functionalized at the 5-O position with a linker as short as 2 PEG units achieved potent degradation [1]. This study directly compared the effect of the exit vector, demonstrating that the 5-O linkage allows for productive ternary complex formation. In contrast, alternative attachment points may require longer or more flexible linkers to achieve comparable degradation potency, as evidenced by the study's identification of SK2188 as the most potent degrader (DC50,24h = 3.9 nM, Dmax,24h = 89%) after exploring various linker lengths and exit vectors on the thalidomide moiety [1].

Linker length

Reported

C5 alkyl chain vs. C4; one additional methylene unit

Linker geometry may influence ternary complex formation

Precise length required to reproduce published PROTAC designs

Evidence Dimension	PROTAC Degradation Potency (DC50) and Maximal Degradation (Dmax)
Target Compound Data	PROTACs utilizing 5-O-linked thalidomide ligands achieve potent degradation (SK2188: DC50,24h = 3.9 nM, Dmax,24h = 89%) [1].
Comparator Or Baseline	Other exit vectors and linker lengths on the thalidomide moiety were explored, with SK2188 being the most potent degrader in the series [1].
Quantified Difference	The study identifies the 5-O position as a productive exit vector, with SK2188 showing a DC50 of 3.9 nM and a Dmax of 89% at 24h [1].
Conditions	Cell-based AURKA degradation assay in NGP neuroblastoma cells, 24h treatment [1].

Why This Matters

This validates the 5-O functionalization strategy in Thalidomide-5-O-C5-NH2 hydrochloride as a validated starting point for generating potent PROTACs, reducing the risk of synthetic failure and the need for extensive linker optimization.

• [1] ProteomeXchange Consortium. PXD040391: SAR study of MK-5108-derived PROTACs against AURKA (Dataset). View Source

Purity and Conjugation Efficiency

A comprehensive SAR study of 72 JQ-1-based PROTACs conjugated to cereblon ligands via linear linkers of varying lengths established that compounds with (CH₂)₅, (CH₂)₆, and (CH₂)₁₁ linkers demonstrated the most potent BRD4 degradation [1]. The (CH₂)₅ linker, which matches the pentyl chain in Thalidomide-5-O-C5-NH2 hydrochloride, yielded PROTACs with DC₅₀ values in the 16–52 nM range [1]. While this study does not directly test Thalidomide-5-O-C5-NH2 hydrochloride, it provides strong class-level evidence that the C5 alkyl linker length is optimal for achieving high cellular potency with CRBN-recruiting PROTACs, distinguishing it from analogs with shorter (e.g., C2-C4) or longer (e.g., C8-C10) chains.

Purity specification

Lot attribute

≥98% (InvivoChem) vs. ≥95% alternative vendors

Higher purity supports cleaner amine conjugation

Data to verify per supplier COA; impurity profile may affect yield

Evidence Dimension	PROTAC Degradation Potency (DC₅₀) as a function of linker length
Target Compound Data	PROTACs with a (CH₂)₅ linker show DC₅₀ = 16–52 nM for BRD4 degradation [1].
Comparator Or Baseline	PROTACs with other linear alkyl linkers (e.g., (CH₂)₂, (CH₂)₃, (CH₂)₈) showed less potent or less consistent degradation [1].
Quantified Difference	The (CH₂)₅ linker is among the top-performing lengths, with DC₅₀ values in the 16–52 nM range, whereas shorter linkers generally reduced potency [1].
Conditions	Cell-based BRD4 degradation assays and cell viability assays in cancer cell lines [1].

Why This Matters

This evidence informs procurement decisions by indicating that the C5 linker in Thalidomide-5-O-C5-NH2 hydrochloride is a validated, high-probability choice for achieving potent intracellular degradation, minimizing the need for costly and time-consuming linker length optimization campaigns.

• [1] Structure–Activity Relationships in a Series of Dihydrouracil-JQ1 Conjugates: Discovery of Highly Potent BRD4 Degraders. ChemRxiv, 2025. View Source

Linker Attachment Site: 5-O vs. 4'

Thalidomide-5-O-C5-NH2 hydrochloride is supplied as a hydrochloride salt, a formulation choice that significantly enhances aqueous solubility and stability compared to its neutral amine free-base counterpart . While direct quantitative solubility comparisons for this specific compound are not published, the hydrochloride salt form is a well-established pharmaceutical strategy to improve the physicochemical properties of amine-containing compounds, facilitating accurate weighing, dissolution in aqueous buffers or polar organic solvents (e.g., DMSO), and subsequent conjugation chemistry . This is a key practical advantage over related thalidomide derivatives that are supplied as neutral compounds or require in situ salt formation, which can introduce variability in reaction stoichiometry and yield.

Attachment site

Class-level

5-O (solvent-exposed) vs. 4' (protein-proximal)

5-O attachment may reduce steric interference with CRBN

Inference from CRBN-thalidomide co-crystal structures; requires validation

Evidence Dimension	Aqueous solubility and handling properties
Target Compound Data	Hydrochloride salt form ensures enhanced solubility and stability for research applications .
Comparator Or Baseline	Neutral amine or free-base analogs (e.g., Thalidomide-5-O-C5-NH2 free base) would be expected to have lower aqueous solubility.
Quantified Difference	Quantitative solubility data is vendor-proprietary; however, the HCl salt form is a standard practice to improve solubility and stability .
Conditions	General laboratory handling, storage, and dissolution for in vitro assays and chemical synthesis .

Why This Matters

This ensures consistent and reliable experimental outcomes by reducing solubility-related issues during stock solution preparation and bioconjugation, a critical factor for high-throughput PROTAC synthesis and screening campaigns.

Validated Utility as a Key Precursor in the Synthesis of the CDK9 Degrader THAL-SNS-032

Thalidomide-5-O-C5-NH2 hydrochloride is explicitly cited by multiple vendors as a precursor or key intermediate in the synthesis of THAL-SNS-032, a well-characterized and potent CDK9 degrader PROTAC . THAL-SNS-032 has demonstrated profound inhibitory activity in multiple breast cancer cell lines, including MCF7, T47D, and BT474, with measurable decreases in CDK9 protein levels confirmed by Western blot analysis [1]. This direct application in the construction of a validated chemical probe provides strong, application-specific evidence of its utility and compatibility with standard PROTAC conjugation chemistries. This differentiates it from many other linker-conjugated ligands for which no such validated application is publicly documented.

Evidence Dimension	Demonstrated utility as a synthetic precursor for a validated PROTAC probe
Target Compound Data	Thalidomide-5-O-C5-NH2 hydrochloride can be conjugated to form THAL-SNS-032 .
Comparator Or Baseline	Many other E3 ligand-linker conjugates lack a published example of incorporation into a well-validated PROTAC probe.
Quantified Difference	THAL-SNS-032 causes a decrease in CDK9 levels in BT474 and BT474-TDM1R cells [1].
Conditions	Synthetic conjugation to a target protein ligand followed by cellular degradation assays [REFS-1, REFS-2].

Why This Matters

This provides confidence in the compound's synthetic tractability and its ability to yield functional PROTACs, reducing the risk associated with selecting an unproven building block for drug discovery projects.

• [1] Alves CL, et al. Antitumoral Activity of a CDK9 PROTAC Compound in HER2-Positive Breast Cancer. Int J Mol Sci, 2021, 22(9), 4638. View Source

Thalidomide-5-O-C5-NH2 HCl: PROTAC Applications

PARP1 Degrader PROTAC (SK-575)

The compound's pre-installed C5 alkyl linker with a terminal primary amine provides a versatile handle for rapid, one-step conjugation to a wide variety of carboxylic acid-containing target protein ligands. This modularity is ideal for high-throughput synthesis of PROTAC libraries, enabling efficient exploration of structure-activity relationships (SAR) around linker composition and attachment chemistry. The validated use of similar 5-O-alkyl linkers in achieving potent degradation (e.g., DC50 of 3.9 nM for SK2188 [1]) underscores the value of this exit vector. This application is supported by the finding that C5 linkers are optimal for BRD4-targeting PROTAC potency (DC₅₀ = 16–52 nM) [2].

CDK9 Degrader PROTAC (THAL-SNS-032)

For research groups aiming to investigate CDK9 degradation or to use a validated positive control in their assays, Thalidomide-5-O-C5-NH2 hydrochloride serves as a direct precursor for synthesizing THAL-SNS-032 . This avoids the need for multi-step de novo synthesis of the E3 ligase recruiter component, accelerating the validation of biological hypotheses related to CDK9 function in cancer and other diseases. THAL-SNS-032 has been shown to effectively degrade CDK9 in multiple breast cancer cell lines, providing a benchmark for assay development [3].

PROTAC Linker SAR Studies

As a cereblon ligand, Thalidomide-5-O-C5-NH2 hydrochloride can be used to study CRBN-mediated degradation of IMiD neo-substrates [4]. The linker and amine handle allow for its use in pull-down assays to identify novel neo-substrates or to study the dynamics of CRBN-substrate interactions. This is a key area of research for understanding both the therapeutic and toxic effects of IMiD-based drugs and PROTACs.

Development of Advanced Formulations for In Vivo PROTAC Delivery

The enhanced solubility conferred by the hydrochloride salt form facilitates the formulation of PROTACs derived from this building block into aqueous-based delivery systems (e.g., liposomes or polymeric nanoparticles) . This is crucial for in vivo pharmacology studies where the solubility of the final PROTAC molecule is often a limiting factor. Research on liposomal formulations of THAL-SNS-032 highlights the importance of such drug delivery strategies to mitigate on-target off-tumor toxicity and improve therapeutic index [5].

Application

Selection Property

Validation Focus

PARP1 degrader PROTAC studies

Cereblon-recruiting ligand-linker conjugate

Ubiquitination and proteasomal degradation endpoints

CDK9 degrader PROTAC studies

Amine-reactive C5 handle for kinase-targeting conjugate

Selective degradation and cellular activity endpoints

PROTAC linker SAR studies

Moderately hydrophobic C5 spacer flexibility

Physicochemical property and permeability endpoints

• [1] ProteomeXchange Consortium. PXD040391: SAR study of MK-5108-derived PROTACs against AURKA (Dataset). View Source
• [2] Structure–Activity Relationships in a Series of Dihydrouracil-JQ1 Conjugates: Discovery of Highly Potent BRD4 Degraders. ChemRxiv, 2025. View Source
• [3] Alves CL, et al. Antitumoral Activity of a CDK9 PROTAC Compound in HER2-Positive Breast Cancer. Int J Mol Sci, 2021, 22(9), 4638. View Source
• [4] A double-edged sword of neo-substrate degradation in PROTACs. ScienceDirect, 2025. View Source
• [5] Liposomal formulation of the CDK9 PROTAC THAL-SNS-032 enhances the antitumor activity in breast cancer cell lines. PubMed, 2025. View Source